N-(5-(4-(4-fluorophenyl)piperazine-1-carbonyl)-2-(8-oxo-5,6-dihydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-3(2H,4H,8H)-yl)phenyl)-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: N-[5-[4-(4-fluorophenyl)piperazine-1-carbonyl]-2-(6-oxo-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-11-yl)phenyl]-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C38H34FN5O5/c39-28-9-11-29(12-10-28)41-14-16-42(17-15-41)37(47)26-8-13-33(43-21-24-18-27(23-43)32-5-3-7-35(45)44(32)22-24)31(20-26)40-36(46)30-19-25-4-1-2-6-34(25)49-38(30)48/h1-13,19-20,24,27H,14-18,21-23H2,(H,40,46)
• InChI Key: MOVZDWRYMNYXRN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)F)C(=O)C3=CC(=C(C=C3)N4CC5CC(C4)C6=CC=CC(=O)N6C5)NC(=O)C7=CC8=CC=CC=C8OC7=O
• Molecular Formula: C38H34FN5O5
• Molecular Weight: 659.7 g/mol
• CAS No.: 403827-84-9

Description

Historical Context of Multi-Component Heterocyclic Systems

Multi-component reactions (MCRs) have revolutionized synthetic organic chemistry by enabling the rapid assembly of complex heterocycles from simple precursors. The Strecker reaction (1850), the first documented MCR, produced α-amino nitriles from aldehydes, ammonia, and cyanide, laying the groundwork for amino acid synthesis. Later innovations, such as the Passerini (1921) and Biginelli (1891) reactions, expanded the toolkit for generating oxazole and dihydropyrimidinone scaffolds, respectively. These methodologies gained prominence in the late 20th century with the rise of combinatorial chemistry, as MCRs allowed efficient library generation for high-throughput drug screening. The Ugi reaction (1959), which combines aldehydes, amines, isocyanides, and carboxylic acids to form peptoids, further underscored the versatility of MCRs in constructing pharmacologically relevant architectures.

Significance in Medicinal Chemistry Research

The compound’s design aligns with modern medicinal chemistry’s emphasis on hybrid pharmacophores—molecules merging distinct structural motifs to enhance binding affinity or selectivity. For instance, piperazine derivatives are prevalent in CNS therapeutics due to their ability to modulate serotonin and dopamine receptors. Fluorinated aryl groups, such as the 4-fluorophenyl moiety in this compound, improve metabolic stability and blood-brain barrier permeability. Chromene (2H-chromene) cores, derived from coumarin derivatives, exhibit anti-inflammatory, antioxidant, and kinase-inhibitory properties, making them attractive for neurodegenerative disease research. The diazocine system, a bridged heterocycle, introduces conformational restraint, potentially optimizing target engagement.

Structural Classification within Hybrid Pharmacophore Design

This molecule belongs to the class of hybrid heterocycles synthesized via convergent MCR strategies. Its structure comprises three key domains:

• Chromene-carboxamide core : The 2-oxo-2H-chromene-3-carboxamide unit provides a planar, aromatic system capable of π-π stacking and hydrogen bonding.
• Piperazine-carbonyl linker : The 4-(4-fluorophenyl)piperazine-1-carbonyl group introduces a flexible spacer with a fluorinated aromatic terminus, enhancing lipophilicity.
• Diazocine scaffold : The 8-oxo-5,6-dihydro-1H-1,5-methanopyrido[1,2-a]diazocin system imposes torsional constraints, reducing entropy penalties during receptor binding.

Table 1: Structural Domains and Functional Roles

Domain	Structural Features	Pharmacological Role
Chromene-carboxamide	Aromatic, hydrogen-bond acceptor	Kinase inhibition, antioxidant
Piperazine-carbonyl	Flexible, fluorinated	CNS penetration, metabolic stability
Diazocine	Bridged heterocycle, rigid	Conformational restraint

Evolution of Chromene-Piperazine Conjugates

Chromene-piperazine hybrids emerged in the 2000s as potential neuroprotective agents. Early examples, such as coumarin-piperazine derivatives, demonstrated acetylcholinesterase inhibitory activity in Alzheimer’s disease models. The incorporation of fluorinated aryl groups, as seen in this compound, reflects a shift toward optimizing pharmacokinetic properties. Microwave-assisted and continuous-flow syntheses, developed in the 2010s, enabled precise control over regioselectivity in chromene-piperazine conjugates. The addition of diazocine moieties represents a recent innovation to balance rigidity and solubility, addressing limitations of earlier analogs.

This structured analysis underscores the compound’s alignment with historical and contemporary trends in MCR-driven drug discovery. Subsequent sections will delve into synthetic methodologies, structure-activity relationships, and computational modeling insights.

Biological Activity

The compound N-(5-(4-(4-fluorophenyl)piperazine-1-carbonyl)-2-(8-oxo-5,6-dihydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-3(2H,4H,8H)-yl)phenyl)-2-oxo-2H-chromene-3-carboxamide is a complex organic molecule with potential therapeutic applications. This article reviews its biological activity based on available studies and findings.

Chemical Structure

The structure of the compound features several significant moieties:

• Piperazine ring : Known for its versatility in medicinal chemistry.
• Chromene : Contributes to the biological activity through various mechanisms.
• Fluorophenyl group : Enhances lipophilicity and may affect receptor interactions.

1. Inhibition of Enzymes

Recent studies have highlighted the compound's potential as an inhibitor of monoamine oxidase (MAO), particularly MAO-B. The following table summarizes the findings related to its inhibitory activity:

Compound	Target Enzyme	IC50 (µM)	Selectivity Index
T6	MAO-B	0.013	120.8
T3	MAO-B	0.039	107.4

Both T6 and T3 exhibit high selectivity for MAO-B over MAO-A, indicating their potential as lead candidates for treating neurodegenerative disorders such as Alzheimer's disease .

2. Cytotoxicity Studies

Cytotoxicity assays conducted on healthy fibroblast cell lines (L929) demonstrated that:

• T3 showed significant cytotoxic effects at higher concentrations (IC50 = 27.05 µM).
• T6 was non-cytotoxic across various concentrations, indicating a favorable safety profile .

3. Tyrosinase Inhibition

The compound has also been evaluated for its ability to inhibit tyrosinase (TYR), an enzyme implicated in hyperpigmentation disorders. A derivative containing a similar piperazine moiety exhibited competitive inhibition with an IC50 of 0.18 µM, significantly more potent than the reference compound kojic acid (IC50 = 17.76 µM). This suggests that modifications in the piperazine structure can lead to enhanced biological activity against TYR .

Case Studies

Several studies have explored the biological implications of compounds related to N-(5-(4-(4-fluorophenyl)piperazine-1-carbonyl)-2-(8-oxo-5,6-dihydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-3(2H,4H,8H)-yl)phenyl)-2-oxo-2H-chromene-3-carboxamide:

Case Study 1: Neurodegenerative Disease Models

In a study focusing on neurodegenerative models, compounds with similar piperazine structures were shown to improve cognitive function in animal models of Alzheimer's disease by inhibiting MAO-B and reducing oxidative stress .

Case Study 2: Skin Hyperpigmentation

In vitro studies demonstrated that derivatives of this compound could effectively reduce melanin production in B16F10 melanoma cells without cytotoxic effects, indicating their potential use in cosmetic applications for skin whitening .